N-[2-(3,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-naphthalen-2-yloxyacetamide
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Description
N-[2-(3,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-naphthalen-2-yloxyacetamide is a useful research compound. Its molecular formula is C25H23N3O2S and its molecular weight is 429.54. The purity is usually 95%.
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Scientific Research Applications
Computational and Pharmacological Evaluation
Research focused on the computational and pharmacological potential of novel derivatives, including pyrazole and 1,3,4-oxadiazole compounds, highlights their binding affinity and inhibitory effects against targets like epidermal growth factor receptor (EGFR), tubulin, and cyclooxygenase-2 (COX-2). These compounds have shown potential in toxicity assessment, tumor inhibition, free radical scavenging, and anti-inflammatory actions (Faheem, 2018).
Asymmetric Synthesis
Asymmetric synthesis of hydroxymethyl-naphthalene derivatives using a configurationally unstable biaryl lactone approach offers insights into the construction of complex molecules that could have pharmaceutical relevance (Bringmann et al., 2003).
Antimicrobial Activity
The synthesis and antimicrobial activity of azasteroid-type compounds, incorporating pyrazole, pyrazolone, and isoxazole-containing systems, demonstrate the effect of hydrophilic and lipophilic groups on microbial inhibitory activity. Such studies contribute to the development of new antimicrobial agents (Brown et al., 1977).
Fluorescent Chemosensor Development
The design and synthesis of compounds like HDDP for the selective and sensitive detection of metal ions (e.g., Al3+ ions) highlight the application of such molecules in sensing technologies. The physicochemical and fluorescence properties of these compounds are explored for their potential in detecting environmental and biological analytes (Asiri et al., 2018).
Antitumor Agents
Compounds containing pyrazole, thiazole, and naphthalene rings have been synthesized and evaluated for their antitumor activity. Notably, certain derivatives displayed significant inhibitory activity against tumor cells, offering a basis for the development of novel anticancer drugs (Yuan et al., 2014).
Organic Thermoelectric Performance
Research into n-type fused lactam semiconducting polymers for thermoelectric applications reveals the importance of acene ring size optimization. This work contributes to the understanding of molecular design strategies to enhance the performance of conjugated polymers in thermoelectric devices (Chen et al., 2020).
Properties
IUPAC Name |
N-[2-(3,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-naphthalen-2-yloxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O2S/c1-16-7-9-20(11-17(16)2)28-25(22-14-31-15-23(22)27-28)26-24(29)13-30-21-10-8-18-5-3-4-6-19(18)12-21/h3-12H,13-15H2,1-2H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DILBUAWXVHTXDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)COC4=CC5=CC=CC=C5C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.